Cas no 1098517-90-8 (3-(aminomethyl)oxetan-3-amine)

3-(Aminomethyl)oxetan-3-amine is a versatile bifunctional amine compound featuring both a primary amine and an oxetane ring. Its unique structure enables applications in pharmaceutical synthesis, polymer chemistry, and crosslinking reactions. The oxetane moiety provides stability and reactivity, while the aminomethyl group allows for further functionalization, making it valuable for designing drug candidates or advanced materials. The compound’s compact, rigid framework is particularly useful for enhancing metabolic stability and solubility in medicinal chemistry. Its dual reactivity also facilitates the development of high-performance adhesives and coatings. Suitable for controlled reactions, it offers synthetic flexibility under mild conditions, ensuring broad utility in research and industrial applications.
3-(aminomethyl)oxetan-3-amine structure
3-(aminomethyl)oxetan-3-amine structure
Product Name:3-(aminomethyl)oxetan-3-amine
CAS No:1098517-90-8
MF:C6H12N2O5
MW:192.169881820679
CID:3165128
PubChem ID:21713016
Update Time:2025-10-29

3-(aminomethyl)oxetan-3-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-3-oxetanemethanamine oxalate
    • 3-(aminomethyl)oxetan-3-amine
    • 3-(aminomethyl)oxetan-3-amine; oxalic acid
    • 1523606-33-8
    • 3-(Aminomethyl)oxetan-3-amine oxalate
    • 3-(Methylamine)oxetan-3-amine oxalate
    • MFCD23703599
    • CS-0051727
    • 1098517-90-8
    • AS-34835
    • AKOS025289874
    • 3-(aminomethyl)oxetan-3-amine;oxalic acid
    • SY100080
    • 3-(Aminomethyl)oxetan-3-amineoxalate
    • MDL: N/A
    • Inchi: 1S/C4H10N2O.C2H2O4/c5-1-4(6)2-7-3-4;3-1(4)2(5)6/h1-3,5-6H2;(H,3,4)(H,5,6)
    • InChI Key: ROZDRMGAUJSRDV-UHFFFAOYSA-N
    • SMILES: O1CC(CN)(C1)N.OC(C(=O)O)=O

Computed Properties

  • Exact Mass: 192.07462149Da
  • Monoisotopic Mass: 192.07462149Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 142
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 136Ų

3-(aminomethyl)oxetan-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM105703-1g
3-(aminomethyl)oxetan-3-amine; oxalic acid
1098517-90-8 95%
1g
$617 2023-11-25
Enamine
EN300-142381-2.5g
3-(aminomethyl)oxetan-3-amine
1098517-90-8
2.5g
$2379.0 2023-02-15
Enamine
EN300-142381-5.0g
3-(aminomethyl)oxetan-3-amine
1098517-90-8
5.0g
$3520.0 2023-02-15
Enamine
EN300-142381-10.0g
3-(aminomethyl)oxetan-3-amine
1098517-90-8
10.0g
$5221.0 2023-02-15
Enamine
EN300-142381-0.05g
3-(aminomethyl)oxetan-3-amine
1098517-90-8
0.05g
$282.0 2023-02-15
Enamine
EN300-142381-0.1g
3-(aminomethyl)oxetan-3-amine
1098517-90-8
0.1g
$420.0 2023-02-15
Enamine
EN300-142381-0.25g
3-(aminomethyl)oxetan-3-amine
1098517-90-8
0.25g
$601.0 2023-02-15
Enamine
EN300-142381-0.5g
3-(aminomethyl)oxetan-3-amine
1098517-90-8
0.5g
$947.0 2023-02-15
Enamine
EN300-142381-1.0g
3-(aminomethyl)oxetan-3-amine
1098517-90-8
1g
$0.0 2023-06-06
Enamine
EN300-142381-50mg
3-(aminomethyl)oxetan-3-amine
1098517-90-8
50mg
$282.0 2023-09-30

Additional information on 3-(aminomethyl)oxetan-3-amine

Introduction to 3-(aminomethyl)oxetan-3-amine (CAS No. 1098517-90-8)

3-(aminomethyl)oxetan-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1098517-90-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine features a unique structural motif consisting of an oxetane ring substituted with an aminomethyl group at the third position. The oxetane ring, a three-membered cyclic ether, imparts distinct reactivity and conformational constraints, making this compound a valuable intermediate in the development of novel bioactive molecules.

The chemical structure of 3-(aminomethyl)oxetan-3-amine can be represented as C₅H₁₁NO₂, with the aminomethyl group (-CH₂NH₂) attached to the carbon atom of the oxetane ring. This configuration allows for facile participation in various chemical transformations, including nucleophilic additions, ring-opening reactions, and derivatization into more complex scaffolds. The presence of both amine and ether functionalities makes it a versatile building block for medicinal chemists seeking to design molecules with tailored biological activities.

In recent years, 3-(aminomethyl)oxetan-3-amine has garnered attention in the context of drug discovery due to its potential applications in synthesizing pharmacophores targeting neurological and inflammatory disorders. The oxetane core is known for its ability to adopt rigid conformations, which can enhance binding affinity and metabolic stability in drug candidates. Furthermore, the aminomethyl group serves as a handle for further functionalization, enabling the construction of peptidomimetics and other structured analogs.

One of the most compelling aspects of 3-(aminomethyl)oxetan-3-amine is its utility in the synthesis of bioactive peptides and peptidomimetics. The oxetane ring's ability to mimic peptide bonds has been exploited to create cyclic peptides that exhibit improved pharmacokinetic properties while retaining biological activity. For instance, derivatives of this compound have been investigated as potential inhibitors of proteases involved in inflammatory pathways. The aminomethyl group can be further modified to introduce specific side chains or linkages, allowing for fine-tuning of molecular recognition properties.

Recent advances in computational chemistry have also highlighted the importance of 3-(aminomethyl)oxetan-3-amine as a scaffold in virtual screening campaigns. Molecular modeling studies suggest that compounds incorporating this motif can interact effectively with biological targets such as enzymes and receptors. By leveraging structure-based drug design principles, researchers have identified several promising lead compounds derived from 3-(aminomethyl)oxetan-3-amine, which are currently undergoing further optimization.

The synthesis of 3-(aminomethyl)oxetan-3-amine typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include ring-closure reactions between epoxides and ammonia derivatives, followed by selective functionalization to introduce the aminomethyl group. Advances in catalytic methods have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

In addition to its pharmaceutical applications, 3-(aminomethyl)oxetan-3-amine has found utility in materials science and polymer chemistry. The unique structural features of this compound make it suitable for designing monomers that contribute to the formation of high-performance polymers with specialized properties. For example, polymers incorporating oxetane units have been explored for their potential use in biodegradable materials and drug delivery systems.

The growing interest in 3-(aminomethyl)oxetan-3-amine is also reflected in the expanding body of literature on its derivatives. Researchers are continually exploring new synthetic strategies and applications for this versatile intermediate. Collaborative efforts between academia and industry are driving innovation in this field, leading to novel therapeutic agents and advanced materials.

Looking ahead, the future prospects for 3-(aminomethyl)oxetan-3-amine appear promising, particularly as drug discovery efforts shift toward more complex molecular architectures. The combination of its rigid oxetane core and reactive aminomethyl group positions it as a key player in next-generation pharmaceutical development. As computational tools and synthetic methodologies continue to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in chemical biology and medicinal chemistry.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd